Cas no 1804677-96-0 (5-(Bromomethyl)-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-carbonyl chloride)

• Product Name: 5-(Bromomethyl)-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-carbonyl chloride
• CAS No: 1804677-96-0
• MF: C₉H₃BrClF₆NO₂
• MW: 386.473041772842
• CID: 4845884
• Update Time: 2025-07-19

5-(Bromomethyl)-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-(Bromomethyl)-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-carbonyl chloride

• Inchi： 1S/C9H3BrClF6NO2/c10-1-3-2-18-6(8(12,13)14)5(4(3)7(11)19)20-9(15,16)17/h2H,1H2
• InChI Key： GNGSGRMTUKMXSE-UHFFFAOYSA-N
• SMILES： BrCC1=CN=C(C(F)(F)F)C(=C1C(=O)Cl)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 363
• XLogP3: 4
• Topological Polar Surface Area: 39.2

Additional information on 5-(Bromomethyl)-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-carbonyl chloride

Introduction to 5-(Bromomethyl)-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-carbonyl chloride (CAS No. 1804677-96-0)

5-(Bromomethyl)-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-carbonyl chloride (CAS No. 1804677-96-0) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its complex molecular structure, serves as a crucial intermediate in the synthesis of various biologically active molecules. The presence of multiple functional groups, including a bromomethyl moiety, a trifluoromethoxy substituent, and a trifluoromethyl group, makes it a versatile building block for constructing more intricate chemical entities.

The bromomethyl group in this compound is particularly noteworthy, as it provides a reactive site for nucleophilic substitution reactions. This reactivity is often exploited in the synthesis of pharmaceuticals, where such intermediates are used to introduce additional functional groups or to link different molecular fragments together. The trifluoromethoxy and trifluoromethyl groups, on the other hand, are known for their ability to modulate the electronic properties and metabolic stability of drug candidates. These substituents are frequently incorporated into active pharmaceutical ingredients (APIs) to enhance their pharmacokinetic profiles and improve their binding affinity to biological targets.

In recent years, the demand for fluorinated compounds in pharmaceutical development has surged due to their unique chemical properties. The fluorine atom's high electronegativity and small size allow it to influence the conformation and reactivity of molecules in ways that other elements cannot. This has led to the exploration of numerous fluorinated derivatives as potential therapeutic agents. Among these, 5-(Bromomethyl)-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-carbonyl chloride has emerged as a valuable precursor in the synthesis of fluorinated heterocycles, which are known for their broad spectrum of biological activities.

One of the most compelling applications of this compound is in the development of kinase inhibitors. Kinases are enzymes that play a critical role in many cellular processes, including cell growth, division, and differentiation. Dysregulation of kinase activity is often associated with various diseases, particularly cancer. Therefore, kinase inhibitors have become a major focus of drug discovery efforts over the past few decades. The structural features of 5-(Bromomethyl)-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-carbonyl chloride make it an ideal candidate for designing novel kinase inhibitors. The presence of the pyridine-4-carbonyl chloride moiety allows for facile introduction of carboxylic acid functionalities, which can be further modified to create specific binding interactions with kinase active sites.

Recent studies have highlighted the potential of fluorinated pyridines as key components in antiviral and anticancer agents. For instance, researchers have demonstrated that compounds containing trifluoromethyl and trifluoromethoxy groups exhibit enhanced stability against metabolic degradation and improved solubility in biological systems. These properties are particularly important for oral and injectable formulations of drugs, where bioavailability and pharmacokinetic efficiency are critical factors. The synthesis of such compounds often relies on intermediates like 5-(Bromomethyl)-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-carbonyl chloride, which provide a straightforward route to complex fluorinated scaffolds.

The role of this compound extends beyond kinase inhibitors and antiviral agents. It has also been explored in the development of novel antimicrobial drugs. Antibiotic resistance remains one of the most significant challenges in modern medicine, necessitating the discovery of new therapeutic strategies. Fluorinated compounds have shown promise in this area due to their ability to disrupt bacterial cell wall synthesis and interfere with essential metabolic pathways. By incorporating fluorine atoms into drug molecules, researchers can enhance their efficacy against resistant strains while minimizing toxicity to host cells.

The synthetic utility of 5-(Bromomethyl)-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-carbonyl chloride is further underscored by its versatility in cross-coupling reactions. Cross-coupling reactions are fundamental transformations in organic chemistry that allow for the formation of carbon-carbon bonds between different molecular fragments. These reactions are widely used in pharmaceutical synthesis to construct complex cyclic structures and to introduce diverse functional groups into molecules. The bromomethyl group in this compound can participate in palladium-catalyzed cross-coupling reactions with aryl halides or alkynes, enabling the construction of extended aromatic systems or conjugated polymers.

In conclusion, 5-(Bromomethyl)-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-carbonyl chloride (CAS No. 1804677-96-0) is a multifaceted intermediate with broad applications in pharmaceutical chemistry. Its unique structural features make it an invaluable tool for synthesizing fluorinated heterocycles and other biologically active molecules. As research continues to uncover new therapeutic targets and synthetic methodologies, compounds like this will undoubtedly play an increasingly important role in the development of next-generation drugs.